4-{[[2-(diethylamino)ethyl](methyl)amino]methyl}-2-methoxy-6-nitrophenol

• IUPAC Name: 4-[[2-(diethylamino)ethyl-methylamino]methyl]-2-methoxy-6-nitrophenol
• InChI: InChI=1S/C15H25N3O4/c1-5-17(6-2)8-7-16(3)11-12-9-13(18(20)21)15(19)14(10-12)22-4/h9-10,19H,5-8,11H2,1-4H3
• InChI Key: XUIWRTLQXYRJAE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C)CC1=CC(=C(C(=C1)OC)O)[N+](=O)[O-]
• Molecular Formula: C15H25N3O4
• Molecular Weight: 311.38 g/mol

Description

4-{[[2-(diethylamino)ethyl](methyl)amino]methyl}-2-methoxy-6-nitrophenol, commonly known as "DEMNA," is a chemical compound with potential applications in scientific research. This compound is a derivative of 2-methoxy-6-nitrophenol and has been synthesized using a variety of methods. DEMNA has shown promise in various areas of scientific research, including as a fluorescent probe for imaging and as a potential therapeutic agent for cancer treatment. In

Mechanism of Action

The mechanism of action of DEMNA is not fully understood. However, it is believed that DEMNA interacts with cellular membranes and intracellular components, leading to changes in intracellular pH and lysosomal distribution. DEMNA has also been shown to induce apoptosis in cancer cells, potentially through the activation of caspase enzymes.
Biochemical and Physiological Effects:
Studies have shown that DEMNA has minimal toxicity in vitro and in vivo. However, more research is needed to determine the long-term effects of DEMNA on cellular and physiological processes. DEMNA has been shown to induce apoptosis in cancer cells, suggesting potential anti-cancer properties. DEMNA has also been shown to selectively bind to cancer cells, indicating potential for targeted cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using DEMNA in lab experiments include its fluorescent properties, which allow for easy detection and monitoring of cellular processes. DEMNA is also relatively easy to synthesize and purify. However, the limitations of using DEMNA in lab experiments include its potential toxicity and unknown long-term effects. More research is needed to determine the optimal concentration and exposure time for DEMNA in lab experiments.

Future Directions

For DEMNA research include further investigation of its anti-cancer properties and potential as a targeted cancer therapy. DEMNA could also be used in the development of biosensors for the detection of other molecules. Additionally, more research is needed to determine the long-term effects of DEMNA on cellular and physiological processes.

Synthesis Methods

DEMNA can be synthesized using various methods, including the reaction of 2-methoxy-6-nitrophenol with N,N-diethylethylenediamine and formaldehyde. The reaction yields DEMNA as a yellow solid, which can be purified using column chromatography. Other methods, such as the reaction of 2-methoxy-6-nitrophenol with N,N-dimethylethylenediamine and formaldehyde, have also been used to synthesize DEMNA.

Scientific Research Applications

DEMNA has shown potential as a fluorescent probe for imaging. It has been used to detect intracellular pH changes and monitor the distribution of lysosomes in cells. DEMNA has also been shown to selectively bind to cancer cells, making it a potential therapeutic agent for cancer treatment. In addition, DEMNA has been used in the development of biosensors for the detection of various molecules, including glucose and dopamine.